Cas no 1849408-12-3 ({1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol)

• Product Name: {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol
• CAS No: 1849408-12-3
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6101754
• PubChem ID: 130550074
• Update Time: 2025-10-31

{1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 1849408-12-3
• {1-[(1,2,3-thiadiazol-4-yl)methyl]cyclopropyl}methanol
• EN300-1833965
• {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C7H10N2OS/c10-5-7(1-2-7)3-6-4-11-9-8-6/h4,10H,1-3,5H2
• InChI Key： MUQBKTCYUGRXON-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CO)CC2)N=N1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Additional information on {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol

Compound CAS No 1849408-12-3: {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol

The compound with CAS No 1849408-12-3, commonly referred to as {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiadiazole ring and a cyclopropane moiety. The thiadiazole group is known for its versatility in organic synthesis and its ability to participate in various chemical reactions, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the potential of {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol as a precursor for the development of novel therapeutic agents. Its cyclopropane ring introduces strain into the molecule, which can be exploited to enhance reactivity or to create specific steric effects that are advantageous in drug design. The methyl alcohol group further adds functional diversity to the molecule, enabling it to participate in a wide range of chemical transformations.

One of the most intriguing aspects of this compound is its ability to undergo various types of cycloaddition reactions. For instance, researchers have demonstrated that the cyclopropane ring can engage in [2+2] cycloadditions under specific conditions, leading to the formation of highly strained bicyclic structures. These reactions not only showcase the reactivity of the molecule but also open up new avenues for the synthesis of complex organic frameworks.

In addition to its synthetic applications, {1-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopropyl}methanol has also been investigated for its biological activity. Preliminary studies suggest that it exhibits moderate inhibitory effects against certain enzymes associated with inflammatory pathways. This finding underscores its potential as a lead compound for the development of anti-inflammatory agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole ring. This is followed by the introduction of the methyl alcohol group and the formation of the cyclopropane moiety through carefully controlled reactions. The entire process requires meticulous optimization to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring that it meets the highest standards for use in both academic and industrial settings.

In conclusion, CAS No 1849408-12-3 represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of a thiadiazole ring and a cyclopropane moiety makes it a valuable tool in organic synthesis and drug discovery. As research continues to unfold, this compound is expected to contribute significantly to our understanding of strained-ring chemistry and its applications in modern medicine.